Cas no 53666-79-8 (3-Amino-1H-pyrazol-5-ol)

• Product Name: 3-Amino-1H-pyrazol-5-ol
• CAS No: 53666-79-8
• MF: C₃H₅N₃O
• MW: 99.0912997722626
• MDL: MFCD00022384
• CID: 89772
• PubChem ID: 96221
• Update Time: 2025-09-27

3-Amino-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1H-pyrazol-5-ol
• 1H-Pyrazol-5-ol, 3-amino-
• 5-Amino-1H-pyrazol-3(2H)-one
• 5-AMINO-1H-PYRAZOL-3-OL
• 5-Aminopyrazol-3-ol
• Pyrazol-3(or 5)-ol, 5(or 3)-amino-
• 3-Pyrazolin-5-one, 3-amino-
• Z1245635875
• AB05046
• PB47546
• 3-Amino-1,2-dihydropyrazol-5-one
• AKOS005203071
• NSC 60188
• 3-Amino-5-hydroxypyrazole
• 5-Imino-2,5-dihydro-1H-pyrazol-3-ol
• MFCD00022384
• MFCD00233932
• 53666-79-8
• A5403
• Q-101984
• NSC-60188
• 5-Hydroxy-3-aminopyrazole
• 3-Amino-5-hydroxy-1H-pyrazole
• 5-imino-1,2-dihydropyrazol-3-ol
• 3-amino-1H-pyrazol-5-ol;3-Amino-1H-pyrazol-5(4H)-one
• A8500
• F31400
• D97375
• STR05383
• NSC 408479
• 5-amino-2H-pyrazol-3-ol
• FT-0615005
• 5-Amino-3-pyrazolol
• CS-W005676
• 145092-03-1
• FT-0696112
• FT-0738495
• A829719
• BP-11047
• 5-amino-1H-pyrazol-3-ol;5-Amino-1H-pyrazol-3(2H)-one
• F2135-0632
• 5-azanyl-1,2-dihydropyrazol-3-one
• AM20100491
• NSC60188
• CS-0166925
• 3-amino-5-hydroxy pyrazole
• DTXSID60951180
• 28491-52-3
• EN300-33948
• 3-amino-5-hydroxy-pyrazole
• SY112240
• A870661
• MFCD00204482
• 5-amino-2,3-dihydro-1H-pyrazol-3-one
• NS00057838
• 5-amino-1,2-dihydropyrazol-3-one
• SY010274
• NSC408479
• NSC-408479
• AMY11951
• EINECS 258-691-1
• AKOS000119386
• 3-Amino-5-pyrazolol
• 3-Amino-5-oxo-4,5-dihydropyrazole
• GS-4073
• AKOS005443637
• 3-Amino-5-hydroxypyrazole, 98%
• CHEBI:229383
• DB-000534
• STL133974
• 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-
• DB-022239
• 5-amino-1,2-dihydro-3H-pyrazol-3-one
• 1H-Pyrazol-5-ol, 3-amino- (9CI); 5-Aminopyrazol-3-ol; NSC 60188
• A1589
• STK358632

• MDL： MFCD00022384
• Inchi： 1S/C3H5N3O/c4-2-1-3(7)6-5-2/h1H,(H4,4,5,6,7)
• InChI Key： QZBGOTVBHYKUDS-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)NN1

Computed Properties

• Exact Mass: 99.04330
• Monoisotopic Mass: 99.043262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• XLogP3: -0.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.301
• Melting Point: No data available
• Boiling Point: 479.5°C at 760 mmHg
• Flash Point: 243.8°C
• Refractive Index: 1.538
• PSA: 74.93000
• LogP: 0.27870
• Vapor Pressure: No data available

3-Amino-1H-pyrazol-5-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones